3-chloro-2,4-difluoro-N-methyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]benzamide

• IUPAC Name: 3-chloro-2,4-difluoro-N-methyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]benzamide
• InChI: InChI=1S/C13H11ClF2N2OS/c1-7-6-20-10(17-7)5-18(2)13(19)8-3-4-9(15)11(14)12(8)16/h3-4,6H,5H2,1-2H3
• InChI Key: CJQLQPPIDXHYHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CN(C)C(=O)C2=C(C(=C(C=C2)F)Cl)F
• Molecular Formula: C13H11ClF2N2OS
• Molecular Weight: 316.75 g/mol

Description

3-chloro-2,4-difluoro-N-methyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature. It has been synthesized using a variety of methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it is believed to work by binding to specific proteins in the body and altering their function. This can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
Compound X has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in the body, which can lead to changes in cellular metabolism. It has also been shown to have anti-inflammatory effects and may have potential as a treatment for diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is that it is relatively easy to synthesize and purify. It has also been shown to have a range of biochemical and physiological effects, which makes it useful for a variety of research applications. However, one limitation of using Compound X is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are a number of future directions for research on Compound X. One area of research that is currently being explored is the development of new drugs based on the structure of Compound X. Researchers are also investigating the potential of Compound X as a treatment for various diseases, including cancer and inflammatory disorders. Additionally, there is ongoing research into the mechanism of action of Compound X, which may help to elucidate its potential applications in scientific research.

Synthesis Methods

Compound X has been synthesized using a variety of methods. One common method involves reacting 3-chloro-2,4-difluorobenzoyl chloride with N-methyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]amine in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to yield pure Compound X.

Scientific Research Applications

Compound X has been used in a variety of scientific research applications. One area of research where it has shown promise is in the development of new drugs. Compound X has been shown to have potential as a lead compound for the development of new drugs that target specific proteins in the body. It has also been used in the development of new imaging agents for use in medical diagnostics.